Cas no 80949-78-6 ((2S)-1-methyl-2-(propan-2-yl)piperazine)

• Product Name: (2S)-1-methyl-2-(propan-2-yl)piperazine
• CAS No: 80949-78-6
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD22395618
• CID: 5226273
• PubChem ID: 58181218
• Update Time: 2026-03-07

(2S)-1-methyl-2-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• (S)-2-isopropyl-1-methylpiperazine
• Piperazine, 1-methyl-2-(1-methylethyl)-, (S)- (9CI)
• (2S)-1-methyl-2-(propan-2-yl)piperazine

• MDL： MFCD22395618
• Inchi： 1S/C8H18N2/c1-7(2)8-6-9-4-5-10(8)3/h7-9H,4-6H2,1-3H3/t8-/m1/s1
• InChI Key： ZLIRFYITEGBFOY-MRVPVSSYSA-N
• SMILES： N1(C)CCNC[C@@H]1C(C)C

Additional information on (2S)-1-methyl-2-(propan-2-yl)piperazine

Comprehensive Overview of (2S)-1-methyl-2-(propan-2-yl)piperazine (CAS No. 80949-78-6): Properties, Applications, and Industry Insights

(2S)-1-methyl-2-(propan-2-yl)piperazine (CAS No. 80949-78-6) is a chiral piperazine derivative gaining significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, characterized by its stereospecific (2S) configuration and N-methyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its piperazine core is a privileged scaffold in drug design, often associated with improved pharmacokinetic properties and target selectivity.

In recent years, the demand for chiral building blocks like (2S)-1-methyl-2-(propan-2-yl)piperazine has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. Researchers frequently search for "CAS 80949-78-6 solubility data" or "(2S)-piperazine derivatives in CNS drugs," reflecting its relevance in central nervous system (CNS) drug development. The compound's lipophilic isopropyl group enhances membrane permeability, making it valuable for blood-brain barrier penetration studies.

The synthesis of 80949-78-6 typically involves asymmetric catalysis or resolution techniques, with many patents referencing its use in dopamine receptor modulators and serotonin reuptake inhibitors. Analytical methods such as chiral HPLC for (2S)-1-methyl-2-(propan-2-yl)piperazine purity are commonly discussed in technical forums, emphasizing the need for high enantiomeric excess (>99% ee) in pharmaceutical applications. Recent publications highlight its incorporation into novel antidepressant candidates showing improved metabolic stability.

From an industrial perspective, scale-up challenges of CAS 80949-78-6 remain a hot topic, with process chemists optimizing routes to minimize racemization. The compound's crystalline salt forms (e.g., hydrochloride or dihydrobromide) are frequently investigated for improved handling characteristics, as evidenced by searches for "(2S)-1-methyl-2-isopropylpiperazine salt characterization." Regulatory databases show increasing interest in its green chemistry synthesis approaches, aligning with sustainable pharmaceutical manufacturing trends.

Material science applications are emerging for this piperazine derivative, particularly in advanced polymer catalysts and ligand designs for transition metal complexes. The steric hindrance from its isopropyl group creates unique coordination geometries, making it valuable in asymmetric hydrogenation catalysts. Patent analyses reveal growing utilization in electronic material precursors, where its nitrogen-rich structure contributes to desired electronic properties.

Stability studies of 80949-78-6 under various conditions (pH, temperature, humidity) are frequently requested in technical inquiries, particularly regarding its long-term storage recommendations. The compound demonstrates remarkable stability in anhydrous environments but may require nitrogen atmosphere protection during handling due to potential sensitivity to oxidative degradation. These characteristics make proper packaging solutions for (2S)-1-methyl-2-(propan-2-yl)piperazine a critical consideration for suppliers.

In analytical chemistry, method development for trace impurity profiling in 80949-78-6 represents an active research area, with LC-MS/MS techniques being particularly valuable for detecting process-related byproducts. The compound's UV chromophore properties allow for sensitive detection at 210-220 nm, though derivatization may enhance sensitivity for certain applications. These analytical challenges frequently appear in discussions about ICH guideline compliance for pharmaceutical intermediates.

The global market for (2S)-1-methyl-2-(propan-2-yl)piperazine shows steady growth, with projections indicating increased demand from contract research organizations and generic drug manufacturers. Regional production capabilities and supply chain optimization strategies are becoming crucial factors, especially considering recent disruptions in fine chemical logistics. Quality standards, particularly regarding residual solvent limits and heavy metal content, are increasingly stringent across major pharmacopeias.

Emerging research explores the compound's potential in bioconjugation chemistry, where its secondary amine functionality allows for selective modification. This has sparked interest in "80949-78-6 pegylation techniques" searches, particularly for creating water-soluble derivatives of otherwise insoluble drug candidates. Such applications position this piperazine derivative as a versatile tool in prodrug design and drug delivery system development.

Looking forward, innovation in continuous flow synthesis of (2S)-1-methyl-2-(propan-2-yl)piperazine may address current production bottlenecks, while computational modeling of its conformational preferences could unlock new applications in molecular recognition systems. As the pharmaceutical industry continues to prioritize chiral purity and structural diversity, this compound's importance as a strategic intermediate is likely to grow substantially in coming years.